Cas no 2660240-42-4 (Benzenesulfonamide, N-[[(chloromethyl)dimethylsilyl]methyl]-4-methyl-)

• Product Name: Benzenesulfonamide, N-[[(chloromethyl)dimethylsilyl]methyl]-4-methyl-
• CAS No: 2660240-42-4
• MF: C₁₁H₁₈ClNO₂SSi
• MW: 291.869621753693
• CID: 5185038
• PubChem ID: 163323511
• Update Time: 2025-06-08

Benzenesulfonamide, N-[[(chloromethyl)dimethylsilyl]methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[[(chloromethyl)dimethylsilyl]methyl]-4-methyl-
• (((Chloromethyl)dimethylsilyl)methyl)-4-methylbenzenesulfonamide
• N-[[chloromethyl(dimethyl)silyl]methyl]-4-methylbenzenesulfonamide
• 2660240-42-4
• F83949
• CS-0379659
• N-(((Chloromethyl)dimethylsilyl)methyl)-4-methylbenzenesulfonamide

• Inchi： 1S/C11H18ClNO2SSi/c1-10-4-6-11(7-5-10)16(14,15)13-9-17(2,3)8-12/h4-7,13H,8-9H2,1-3H3
• InChI Key： PJYNGDLGOJQOMR-UHFFFAOYSA-N
• SMILES： C1(S(NC[Si](CCl)(C)C)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 291.0516042g/mol
• Monoisotopic Mass: 291.0516042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on Benzenesulfonamide, N-[[(chloromethyl)dimethylsilyl]methyl]-4-methyl-

Research Brief on Benzenesulfonamide, N-[[(chloromethyl)dimethylsilyl]methyl]-4-methyl- (CAS: 2660240-42-4): Recent Advances and Applications

Benzenesulfonamide, N-[[(chloromethyl)dimethylsilyl]methyl]-4-methyl- (CAS: 2660240-42-4) is a specialized organosilicon compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and silyl functional groups, has shown promising potential in various applications, including drug development, chemical probes, and material science. Recent studies have explored its synthesis, reactivity, and biological activities, providing new insights into its utility as a versatile building block in pharmaceutical research.

One of the key areas of interest is the compound's role as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated that the chloromethyl and dimethylsilyl groups in Benzenesulfonamide, N-[[(chloromethyl)dimethylsilyl]methyl]-4-methyl- can be selectively modified to introduce diverse functionalities, enabling the creation of targeted inhibitors and probes. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in developing covalent inhibitors for enzymes involved in inflammatory pathways, showcasing its potential in therapeutic applications.

In addition to its synthetic utility, recent investigations have focused on the compound's physicochemical properties and stability. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its structure and reactivity. These studies have revealed that the silyl group enhances the compound's lipophilicity, which could improve membrane permeability in drug candidates. Furthermore, computational modeling has provided insights into its binding interactions with biological targets, supporting its use in rational drug design.

The safety and toxicological profile of Benzenesulfonamide, N-[[(chloromethyl)dimethylsilyl]methyl]-4-methyl- has also been a subject of recent research. Preliminary in vitro assays indicate moderate cytotoxicity, prompting further studies to optimize its derivatives for reduced off-target effects. Collaborative efforts between academia and industry are underway to explore its scalability and commercial viability, particularly in the context of novel anticancer and antimicrobial agents.

In conclusion, Benzenesulfonamide, N-[[(chloromethyl)dimethylsilyl]methyl]-4-methyl- (CAS: 2660240-42-4) represents a promising scaffold in chemical biology, with ongoing research uncovering its multifaceted applications. Future directions include the development of more selective derivatives and the exploration of its mechanisms of action in disease models. This compound exemplifies the intersection of synthetic chemistry and biomedical research, offering exciting opportunities for innovation in drug discovery.